N-(4-amino-2-((2,4-dichlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[(2,4-dichlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H12Cl2N4O3S/c17-9-4-3-8(10(18)6-9)7-26-16-21-13(19)12(15(24)22-16)20-14(23)11-2-1-5-25-11/h1-6H,7H2,(H,20,23)(H3,19,21,22,24)
• InChI Key: XUADYJOIZQHHML-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=C(N=C(NC2=O)SCC3=C(C=C(C=C3)Cl)Cl)N
• Molecular Formula: C16H12Cl2N4O3S
• Molecular Weight: 411.3 g/mol

Description

N-(4-amino-2-((2,4-dichlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H12Cl2N4O3S and its molecular weight is 411.26. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivative Analysis

Research has focused on the synthesis and reactivity of compounds with similar structures, providing a foundation for understanding their potential applications. For example, studies on the synthesis and properties of 2-(furan-2-yl)benzo[e][1,3]benzothiazole and 2-(furan-2-yl)thiazolo[5,4-f]quinoline highlight innovative approaches to creating furan-based compounds with potential therapeutic and material science applications (Aleksandrov & El’chaninov, 2017; El’chaninov & Aleksandrov, 2017).

Biological Activities and Therapeutic Potential

Compounds with structural similarities have been explored for their antimicrobial, anti-inflammatory, and analgesic properties. For instance, research into benzodifuranyl derivatives derived from visnaginone and khellinone has shown significant anti-inflammatory and analgesic activities, indicating the potential of furan-based carboxamides in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, the synthesis of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives demonstrated significant antibacterial and antimycobacterial activity, emphasizing the medical relevance of furan and pyrimidine ring systems in drug discovery (Chambhare, Khadse, Bobde, & Bahekar, 2003).

Chemical Diversity and Molecular Recognition

The diverse chemical reactivity of furan-based compounds allows for the creation of a wide array of derivatives with varied biological activities. This diversity is crucial for molecular recognition processes in biological systems, where specific interactions between molecules dictate physiological outcomes. Studies on the synthesis of compounds like proximicin A-C and new furan-based DNA binding agents showcase the versatility of furan derivatives in molecular recognition and the potential for developing novel therapeutics (Wolter, Schneider, Davies, Socher, Nicholson, Seitz, & Süssmuth, 2009).